7'a-methyl-octahydrospiro[1,3-dioxolane-2,5'-indene]-1'-one

• IUPAC Name: 7'a-methylspiro[1,3-dioxolane-2,5'-2,3,3a,4,6,7-hexahydroindene]-1'-one
• InChI: InChI=1S/C12H18O3/c1-11-4-5-12(14-6-7-15-12)8-9(11)2-3-10(11)13/h9H,2-8H2,1H3
• InChI Key: NUXYBJCBFBFRJF-UHFFFAOYSA-N
• Canonical SMILES: CC12CCC3(CC1CCC2=O)OCCO3
• Molecular Formula: C12H18O3
• Molecular Weight: 210.27 g/mol
• CAS No.: 58512-20-2

Description

“7’a-Methylspiro[1,3-dioxolane-2,5’-2,3,3a,4,6,7-hexahydroindene]-1’-one” is a complex organic compound. It contains multiple bond types, including non-H bonds, multiple bonds, rotatable bonds, double bonds, and hydroxyl groups. It also features several ring structures, including five-membered, six-membered, and nine-membered rings.

Molecular Structure Analysis

The molecular structure of this compound is quite intricate, with a total of 60 bonds in one of its isomers. It includes 26 non-H bonds, 1 multiple bond, 6 rotatable bonds, 1 double bond, 2 hydroxyl groups, and 1 primary alcohol. The structure also comprises 2 five-membered rings, 1 six-membered ring, and 1 nine-membered ring.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of Related Compounds : Compounds similar to 7'a-Methylspiro[1,3-dioxolane-2,5'-2,3,3a,4,6,7-hexahydroindene]-1'-one, like 1,6-Dioxadispiro[2.0.4.4]dodecan-7-one, have been synthesized as intermediates for dispiro-α-methylene-γ-butyrolactones. These are created through various chemical reactions, including cycloaddition, reduction, and oxidation processes (Kakiuchi et al., 1980).

• Electronic Properties of Spiro Compounds : Research on donor-acceptor spiro compounds, including variations of the 7'a-Methylspiro compound, shows that these compounds exhibit unique electronic properties. For instance, their photoelectron and UV/Vis spectra have been studied to understand interactions between different molecular parts (Gleiter et al., 1994).

• Structural Analysis : X-ray investigations and spectroscopic analysis of similar spiro compounds provide insights into their molecular structure and the interaction between different molecular fragments (Gleiter et al., 1995).

Synthetic Applications and Biological Activity

• Synthetic Challenges in Related Structures : Studies on the synthesis of structures related to 7'a-Methylspiro[1,3-dioxolane-2,5'-2,3,3a,4,6,7-hexahydroindene]-1'-one, like tetrahydrospiro[1,3-dioxolane-2,1′-pentalen]-4′-ones, highlight the challenges and methods in creating complex tricyclic structures. These studies involve various synthetic techniques, including organometallic reactions and intramolecular aldol reactions (Krebs et al., 2013).

• Potential Anti-Inflammatory and Antioxidant Agents : Compounds structurally similar to 7'a-Methylspiro[1,3-dioxolane-2,5'-2,3,3a,4,6,7-hexahydroindene]-1'-one have been investigated for their potential anti-inflammatory and antioxidant properties. These compounds have shown promising results in biological assays and molecular docking studies (Ashok et al., 2017).

• Conformational Variety and Molecular Structure : The synthesis and analysis of the conformational variety in compounds related to 7'a-Methylspiro[1,3-dioxolane-2,5'-2,3,3a,4,6,7-hexahydroindene]-1'-one provide insights into their molecular structure and stability. These studies involve NMR, X-ray analysis, and DFT calculations (Rowicki et al., 2019).